Cas no 887221-29-6 (5-(4-bromophenyl)(4-methylpiperidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-bromophenyl)(4-methylpiperidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 887221-29-6
• MF: C₂₁H₂₁BrN₄O₂S
• MW: 473.386042356491
• CID: 6338772
• PubChem ID: 16810302
• Update Time: 2025-07-16

5-(4-bromophenyl)(4-methylpiperidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromophenyl)(4-methylpiperidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
• F2575-0139
• 5-[(4-bromophenyl)(4-methylpiperidin-1-yl)methyl]-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• 5-[(4-bromophenyl)-(4-methylpiperidin-1-yl)methyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 887221-29-6
• AKOS005008966
• 5-((4-bromophenyl)(4-methylpiperidin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• Inchi： 1S/C21H21BrN4O2S/c1-13-8-10-25(11-9-13)17(14-4-6-15(22)7-5-14)18-20(27)26-21(29-18)23-19(24-26)16-3-2-12-28-16/h2-7,12-13,17,27H,8-11H2,1H3
• InChI Key： ADYYPZITQFBXQK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1=C(N2C(=NC(C3=CC=CO3)=N2)S1)O)N1CCC(C)CC1

Computed Properties

• Exact Mass: 472.05686g/mol
• Monoisotopic Mass: 472.05686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 95Ų

Additional information on 5-(4-bromophenyl)(4-methylpiperidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol

Comprehensive Overview of 5-(4-bromophenyl)(4-methylpiperidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 887221-29-6)

The compound 5-(4-bromophenyl)(4-methylpiperidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 887221-29-6) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its complex structure, featuring a triazolothiazole core, a furan ring, and a 4-bromophenyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its unique combination of functional groups, which may contribute to its interactions with biological targets.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in drug discovery and material science. The 1,2,4-triazolo[3,2-b][1,3]thiazole framework, a key component of this molecule, is known for its diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. This has led to increased searches for "triazolothiazole derivatives" and "furan-containing bioactive molecules" in scientific databases, reflecting the growing interest in this chemical space.

The presence of a 4-bromophenyl group in CAS No. 887221-29-6 further enhances its potential utility. Brominated aromatic compounds are often explored for their electronic and steric effects, which can improve binding affinity in drug design. Additionally, the 4-methylpiperidinyl moiety introduces a basic nitrogen center, a feature commonly leveraged in medicinal chemistry to optimize pharmacokinetic properties. These structural attributes align with current trends in fragment-based drug discovery, where researchers prioritize molecules with balanced lipophilicity and hydrogen-bonding capacity.

From a synthetic chemistry perspective, the preparation of 5-(4-bromophenyl)(4-methylpiperidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol involves multi-step transformations that highlight modern coupling and cyclization techniques. Recent publications have emphasized green chemistry approaches to similar structures, addressing environmental concerns in chemical synthesis. This resonates with the increasing search volume for "sustainable heterocycle synthesis" and "eco-friendly bromination methods," indicating a shift toward more sustainable practices in organic chemistry.

Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. The precise determination of its molecular conformation is crucial for understanding structure-activity relationships (SAR), a topic frequently queried in academic search engines. The compound's solid-state properties, including polymorphism and crystallinity, are also of interest to formulation scientists working on drug delivery systems.

In the context of current research trends, computational studies on CAS No. 887221-29-6 have gained traction. Molecular docking and dynamics simulations are being used to predict its interactions with biological targets, particularly enzymes involved in inflammatory pathways. This aligns with popular search terms like "in silico drug design" and "computational ADME prediction," reflecting the integration of artificial intelligence in modern chemical research.

While not yet widely commercialized, this compound represents an important example of how strategic functionalization of triazolothiazole scaffolds can yield molecules with tailored properties. Its development parallels the pharmaceutical industry's focus on targeted therapies and precision medicine, areas that dominate contemporary biomedical literature. As research continues, 5-(4-bromophenyl)(4-methylpiperidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol may emerge as a valuable tool compound or lead structure in various therapeutic domains.